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Compound of Interest
Compound Name: N-Boc-DL-3-Cyanophenylalanine

Cat. No.: B062941

L Get Quote

This guide provides a comprehensive overview of N-Boc-DL-3-Cyanophenylalanine, a
synthetic amino acid derivative of significant interest in pharmaceutical and chemical research.
It serves as a crucial building block in the development of novel therapeutics, particularly in the
design of enzyme inhibitors and peptide-based drugs. The presence of the cyano group offers
unique electronic properties that can be exploited to modulate the biological activity and
pharmacokinetic profiles of target molecules.

Physicochemical Properties

The fundamental physicochemical properties of N-Boc-DL-3-Cyanophenylalanine are
summarized below. This data is essential for its handling, characterization, and application in
synthetic chemistry.

Property

Value

Molecular Formula

C15H18N204[1][2]

Molecular Weight 290.314 g/mol [1]

CAS Number 191872-32-9[2]

Density 1.2 £ 0.1 g/cm3[1]

Boiling Point 485.4 £ 40.0 °C at 760 mmHg[1]
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Synthesis and Purification

While specific, detailed industrial synthesis protocols for N-Boc-DL-3-Cyanophenylalanine
are proprietary, a general and widely applicable method involves the N-protection of the parent
amino acid, DL-3-Cyanophenylalanine, using di-tert-butyl dicarbonate (Boc-anhydride).

Experimental Protocol: N-tert-Butoxycarbonylation of DL-3-Cyanophenylalanine

This procedure is a standard method for the introduction of the Boc protecting group onto an
amino acid.

Materials:

e DL-3-Cyanophenylalanine

 Di-tert-butyl dicarbonate (Bocz0)

e Sodium bicarbonate (NaHCO3s) or another suitable base
o Tetrahydrofuran (THF) or a similar organic solvent

o Water

o Ethyl acetate

» Brine (saturated NaCl solution)

¢ Anhydrous sodium sulfate (Naz2S0a)

Procedure:

Dissolution: Dissolve DL-3-Cyanophenylalanine in a 1:1 mixture of THF and water.

Basification: Add sodium bicarbonate to the solution to create a basic environment.

Protection Reaction: Introduce di-tert-butyl dicarbonate to the reaction mixture at 0°C.

Reaction Progression: Allow the mixture to warm to room temperature and stir for several
hours to ensure the completion of the reaction.
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o Workup:
o Remove the organic solvent (THF) under reduced pressure.
o Dilute the remaining aqueous solution with water.

o Extract the agueous phase multiple times with ethyl acetate to isolate the N-Boc protected
product.

 Purification:
o Combine the organic extracts and wash with brine.
o Dry the organic layer over anhydrous sodium sulfate.
o Concentrate the solution in vacuo to yield the crude N-Boc-DL-3-Cyanophenylalanine.

» Final Purification: The crude product can be further purified using column chromatography on
silica gel.

Analytical Characterization:

The identity and purity of the synthesized N-Boc-DL-3-Cyanophenylalanine are typically
confirmed using spectroscopic methods such as:

* 'H NMR Spectroscopy: To confirm the proton environment of the molecule.
¢ 13C NMR Spectroscopy: To identify all unique carbon atoms.
o Mass Spectrometry: To determine the molecular weight and fragmentation pattern.[3]

Applications in Research and Drug Discovery

N-Boc-DL-3-Cyanophenylalanine is a valuable intermediate in medicinal chemistry and drug
discovery. The incorporation of this unnatural amino acid into peptide chains can significantly
alter their conformational properties, metabolic stability, and receptor binding affinity.
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The cyano group on the phenyl ring is a key feature, acting as an electron-withdrawing group
that can influence the molecule's electronic properties and reactivity.[4] This makes it a useful
component in the synthesis of various peptide-based drugs and enzyme inhibitors.[5] For
instance, the nitrile functionality can serve as a warhead for covalent inhibitors or as a key
interaction point within a receptor's binding pocket. Its application is part of a broader strategy
in medicinal chemistry to use organic synthesis to design and create novel drug molecules with
improved efficacy and safety profiles.[6]

Visualizations

Chemical Structure of N-Boc-DL-3-Cyanophenylalanine

DL-3-Cyanophenylalanine Core

Boc Group

Figure 1: Chemical Structure of N-Boc-DL-3-Cyanophenylalanine

Click to download full resolution via product page

Caption: Chemical structure of N-Boc-DL-3-Cyanophenylalanine.
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Logical Workflow for Synthesis and Purification
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with NaHCO3

:

N-Boc Protection Reaction
(0°C to Room Temp)
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Aqueous Workup
(Solvent removal, Extraction with Ethyl Acetate)

:

Purification
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:
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:
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Figure 2: Synthesis and Purification Workflow
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Caption: General workflow for the synthesis and purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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